Cas no 2137560-83-7 (1-Octene, 5-(chloromethyl)-4,7-dimethyl-)

• Product Name: 1-Octene, 5-(chloromethyl)-4,7-dimethyl-
• CAS No: 2137560-83-7
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5286165
• Update Time: 2025-06-11

1-Octene, 5-(chloromethyl)-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 5-(chloromethyl)-4,7-dimethyl-

• Inchi： 1S/C11H21Cl/c1-5-6-10(4)11(8-12)7-9(2)3/h5,9-11H,1,6-8H2,2-4H3
• InChI Key： KVWMINHIEUUUDN-UHFFFAOYSA-N
• SMILES： C=CCC(C)C(CCl)CC(C)C

Additional information on 1-Octene, 5-(chloromethyl)-4,7-dimethyl-

Comprehensive Overview of 1-Octene, 5-(chloromethyl)-4,7-dimethyl- (CAS No. 2137560-83-7)

1-Octene, 5-(chloromethyl)-4,7-dimethyl- (CAS No. 2137560-83-7) is a specialized organic compound that has garnered significant attention in the fields of industrial chemistry and material science. This compound, characterized by its unique molecular structure featuring a chloromethyl group and dimethyl substitutions, serves as a versatile intermediate in synthetic chemistry. Its applications span across polymer production, specialty chemicals, and advanced material formulations, making it a critical component in modern manufacturing processes.

The growing demand for high-performance polymers and functionalized olefins has propelled research into compounds like 1-Octene, 5-(chloromethyl)-4,7-dimethyl-. Its ability to act as a reactive monomer or crosslinking agent in polymerization reactions makes it invaluable for creating materials with enhanced mechanical properties, thermal stability, and chemical resistance. Industries such as automotive, aerospace, and electronics are increasingly leveraging these advanced materials to meet stringent performance requirements.

One of the key advantages of 1-Octene, 5-(chloromethyl)-4,7-dimethyl- lies in its adaptability to various synthetic pathways. Researchers are exploring its potential in green chemistry applications, where sustainable and eco-friendly production methods are prioritized. The compound's reactivity allows for modifications that reduce waste and energy consumption, aligning with global trends toward sustainable manufacturing and circular economy principles.

In addition to its industrial significance, 1-Octene, 5-(chloromethyl)-4,7-dimethyl- is also a subject of academic interest. Studies focusing on its structure-activity relationships and catalytic transformations are expanding our understanding of olefin chemistry. These insights are driving innovations in catalyst design and process optimization, further enhancing the compound's utility in large-scale applications.

The safety and handling of 1-Octene, 5-(chloromethyl)-4,7-dimethyl- are well-documented, with guidelines emphasizing proper storage and usage to ensure workplace safety. Regulatory compliance and quality control measures are critical to maintaining the compound's integrity and performance in end-use applications. Manufacturers and researchers alike must adhere to established protocols to mitigate risks and ensure consistent results.

Looking ahead, the future of 1-Octene, 5-(chloromethyl)-4,7-dimethyl- appears promising, with ongoing research uncovering new applications and refining existing ones. As industries continue to evolve and embrace advanced materials and smart manufacturing technologies, this compound is poised to play a pivotal role in shaping the next generation of chemical innovations. Its versatility, combined with the growing emphasis on sustainability, ensures its relevance in a rapidly changing industrial landscape.